Cas no 79837-10-8 (2-Butanone,4-(1H-benzimidazol-1-yl)-)

• Product Name: 2-Butanone,4-(1H-benzimidazol-1-yl)-
• CAS No: 79837-10-8
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD11174813
• CID: 556503
• PubChem ID: 13267877
• Update Time: 2025-09-28

2-Butanone,4-(1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-(1H-benzimidazol-1-yl)-
• 2-Butanone,4-(1H-benzimidazol-1-yl)-(9CI)
• 4-(benzimidazol-1-yl)butan-2-one
• 4-(1H-BenZimidaZol-1-yl)-2-butanone
• MFCD11174813
• AKOS008962908
• 1-(3-oxobutyl)-1H-benzimidazole
• 2-Butanone, 4-(1H-benzimidazol-1-yl)-
• ZPAIGQDQDVCVIP-UHFFFAOYSA-N
• WS-03037
• D86202
• SCHEMBL4284704
• 4-(1H-Benzo[d]imidazol-1-yl)butan-2-one
• 79837-10-8
• 1-[1-benzimidazolyl]-3-oxo butane
• 4-(1H-1,3-benzodiazol-1-yl)butan-2-one

• MDL： MFCD11174813
• Inchi： 1S/C11H12N2O/c1-9(14)6-7-13-8-12-10-4-2-3-5-11(10)13/h2-5,8H,6-7H2,1H3
• InChI Key： ZPAIGQDQDVCVIP-UHFFFAOYSA-N
• SMILES： O=C(C)CCN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Butanone,4-(1H-benzimidazol-1-yl)-

Comprehensive Overview of 2-Butanone,4-(1H-benzimidazol-1-yl)- (CAS No. 79837-10-8)

2-Butanone,4-(1H-benzimidazol-1-yl)- (CAS No. 79837-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique benzimidazole moiety, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and stability. The compound's CAS number 79837-10-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings.

In recent years, the demand for 2-Butanone derivatives has surged due to their role in synthesizing high-value intermediates. The integration of the benzimidazole ring into this framework enhances its utility in creating compounds with antimicrobial and anti-inflammatory properties. This aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental impact are prioritized. Users searching for "79837-10-8 applications" or "benzimidazole-based ketones" will find this compound relevant to their queries, as it bridges gaps between theoretical research and practical applications.

The synthesis of 2-Butanone,4-(1H-benzimidazol-1-yl)- involves multi-step organic reactions, often employing catalysts to optimize yield and purity. Its molecular structure features a ketone group adjacent to the benzimidazole ring, a configuration that influences its reactivity and interaction with biological targets. This makes it a subject of interest for studies on structure-activity relationships (SAR), a hot topic in medicinal chemistry. Searches for "SAR of benzimidazole ketones" or "79837-10-8 synthesis" reflect the compound's relevance in cutting-edge research.

From an industrial perspective, 2-Butanone,4-(1H-benzimidazol-1-yl)- is valued for its role in producing advanced materials. Its compatibility with polymer matrices and ability to act as a cross-linking agent have been explored in nanotechnology and coating formulations. These applications resonate with the growing focus on smart materials and functional coatings, addressing user queries like "benzimidazole in material science" or "79837-10-8 industrial uses." The compound's adaptability underscores its potential in addressing contemporary challenges in material engineering.

Quality control and analytical profiling of CAS No. 79837-10-8 are essential for ensuring its suitability in high-precision applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. This emphasis on quality aligns with the broader industry shift toward standardized chemical characterization, a topic frequently searched by professionals seeking "analytical methods for benzimidazole compounds." The compound's well-documented spectral data further enhances its appeal for research and development.

In summary, 2-Butanone,4-(1H-benzimidazol-1-yl)- (CAS No. 79837-10-8) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for interdisciplinary research. By addressing user interests such as "79837-10-8 properties" and "benzimidazole ketone synthesis," this overview highlights the compound's relevance in both academic and industrial contexts. As research progresses, its potential to contribute to innovative solutions in life sciences and material engineering continues to expand.